Cas no 54222-82-1 (1,2-Ethanediamine, N,N'-bis[(2-nitrophenyl)methyl]-)

1,2-Ethanediamine, N,N'-bis[(2-nitrophenyl)methyl]- structure
54222-82-1 structure
Product Name:1,2-Ethanediamine, N,N'-bis[(2-nitrophenyl)methyl]-
CAS No:54222-82-1
MF:C16H18N4O4
MW:330.338523387909
CID:355151
PubChem ID:13205430
Update Time:2025-04-19

1,2-Ethanediamine, N,N'-bis[(2-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N,N'-bis[(2-nitrophenyl)methyl]-
    • N,N'-bis[(2-nitrophenyl)methyl]ethane-1,2-diamine
    • 54222-82-1
    • N~1~,N~2~-Bis[(2-nitrophenyl)methyl]ethane-1,2-diamine
    • DTXSID90527574
    • Inchi: 1S/C16H18N4O4/c21-19(22)15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20(23)24/h1-8,17-18H,9-12H2
    • InChI Key: GVGJJCMMQYVJEW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1CNCCNCC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 330.13294
  • Monoisotopic Mass: 330.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 110.34
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